![molecular formula C12H22N4O3S B2663390 4-(5-isopropyl-1,3,4-oxadiazol-2-yl)-N,N-dimethylpiperidine-1-sulfonamide CAS No. 1211689-02-9](/img/structure/B2663390.png)
4-(5-isopropyl-1,3,4-oxadiazol-2-yl)-N,N-dimethylpiperidine-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “5-isopropyl-1,3,4-oxadiazol-2-yl)methanol” is a small molecule that is composed of a five-membered ring structure and is classified as an isopropyl oxadiazole . It has been found to have a wide range of biological activities, including anti-inflammatory, anti-oxidant, and anti-microbial effects .
Scientific Research Applications
Pharmacological Enhancements
Research has shown that modifications in sulfonamide structures, such as those found in endothelin receptor antagonists, can significantly impact pharmacokinetic properties like metabolic stability and receptor binding affinity. For instance, the development of selective endothelin (ET) receptor antagonists with improved in vitro properties and pharmacokinetic profiles through focused structure–activity and structure–metabolism studies illustrates the importance of structural modifications in enhancing drug efficacy and safety (Humphreys et al., 2003).
Antimicrobial and Antitubercular Activities
Sulfone derivatives containing 1,3,4-oxadiazole moieties have demonstrated promising in vitro antibacterial activities against various pathogens, including tobacco bacterial wilt and Mycobacterium tuberculosis. These compounds' structure-activity relationships suggest their potential as bactericides for plants and antitubercular molecules, highlighting the versatility of such derivatives in developing new therapeutic agents (Xu et al., 2012); (Suresh Kumar et al., 2013).
Supramolecular Chemistry
Studies on non-covalent interactions and supramolecular architectures involving 4-dimethylaminopyridine and various organic acids have deepened our understanding of molecular binding and assembly. Such research underscores the significance of exploring novel structural combinations for developing materials with unique properties and applications (Zhang et al., 2015).
Carbonic Anhydrase and Acetylcholinesterase Inhibition
Pyrazoline and sulfonamide pharmacophores have been combined to create compounds that inhibit carbonic anhydrase and acetylcholinesterase enzymes with low cytotoxicity. This approach exemplifies how integrating different functional groups can yield potential therapeutic agents with dual activities, useful in treating various diseases (Ozmen Ozgun et al., 2019).
Properties
IUPAC Name |
N,N-dimethyl-4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidine-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N4O3S/c1-9(2)11-13-14-12(19-11)10-5-7-16(8-6-10)20(17,18)15(3)4/h9-10H,5-8H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTYIJPSQAACONR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN=C(O1)C2CCN(CC2)S(=O)(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.